Cas no 1421498-46-5 (1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-ol)

• Product Name: 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-ol
• CAS No: 1421498-46-5
• MF: C₁₀H₉ClN₂OS
• MW: 240.709259748459
• MDL: MFCD22587768
• CID: 4603320
• PubChem ID: 71778993
• Update Time: 2025-07-23

1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorobenzo[d]thiazol-2-yl)azetidin-3-ol
• 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-ol
• AKOS024627640
• AB90990
• EN300-239784
• F2145-0959
• 1421498-46-5

• MDL： MFCD22587768
• Inchi： 1S/C10H9ClN2OS/c11-7-2-1-3-8-9(7)12-10(15-8)13-4-6(14)5-13/h1-3,6,14H,4-5H2
• InChI Key： RFVPGYJQTFBYAJ-UHFFFAOYSA-N
• SMILES： N1(C2=NC3=C(Cl)C=CC=C3S2)CC(O)C1

Computed Properties

• Exact Mass: 240.0124118g/mol
• Monoisotopic Mass: 240.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-ol

Chemical Profile of 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-ol (CAS No. 1421498-46-5) and Its Emerging Applications in Pharmaceutical Research

1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-ol, identified by the CAS number 1421498-46-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the benzothiazole class, which is well-documented for its broad spectrum of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of both azetidine and chloro-substituted benzothiazole moieties in its structure imparts distinct reactivity and binding capabilities, making it a valuable scaffold for drug discovery.

The molecular structure of 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-ol consists of a six-membered aromatic ring system fused with a five-membered thiazole ring, with an azetidine ring attached at the 3-position. The 4-chloro substituent at the benzothiazole ring enhances its electrophilicity, facilitating interactions with nucleophilic biological targets. This feature has been exploited in the design of inhibitors targeting enzymes involved in cancer progression and inflammatory diseases. Recent studies have highlighted its potential as a precursor in synthesizing novel therapeutic agents that modulate key signaling pathways.

In the realm of medicinal chemistry, the utility of 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-ol extends to its role as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactivity to develop derivatives with enhanced pharmacokinetic profiles and improved target specificity. For instance, modifications at the azetidine ring have been shown to influence metabolic stability and oral bioavailability, critical factors in drug development. The 4-chloro group serves as a handle for further functionalization via cross-coupling reactions, allowing chemists to introduce diverse pharmacophores efficiently.

One of the most compelling aspects of 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-ol is its demonstrated efficacy in preclinical models as an inhibitor of enzymes overexpressed in cancer cells. Specifically, it has been investigated for its ability to interfere with tyrosine kinases and other proto-oncogene products that drive uncontrolled cell proliferation. Preliminary results suggest that compounds derived from this scaffold exhibit potent growth inhibitory effects on various tumor cell lines while maintaining relative selectivity over normal cells. These findings align with the growing demand for targeted therapies that minimize systemic toxicity.

The structural motif shared by 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-ol and other benzothiazole derivatives has also been explored for its anti-inflammatory potential. Chronic inflammation is a hallmark of numerous diseases, including rheumatoid arthritis and atherosclerosis, making it a high-priority therapeutic area. Studies indicate that this class of compounds can modulate inflammatory cytokine production by inhibiting nuclear factor kappa B (NFκB) signaling pathways. The 4-chloro substituent appears to play a pivotal role in enhancing binding affinity to NFκB subunits, thereby amplifying anti-inflammatory effects.

Advances in computational chemistry have further accelerated the investigation of 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-ol by enabling virtual screening and molecular docking studies. These methodologies have allowed researchers to predict binding interactions with potential drug targets with high precision. For example, simulations have revealed favorable interactions between this compound and bacterial enzymes involved in DNA gyrase activity, supporting its antibacterial potential. Such computational insights are instrumental in guiding experimental design and optimizing lead compounds before they enter clinical trials.

The synthesis of 1-(4-chloro-1,3-benzothiazol-2-yl)azetidin-3-ol presents unique challenges due to the sensitivity of the azetidine ring to hydrolysis under basic conditions. However, recent innovations in synthetic methodologies have overcome these limitations by employing protecting group strategies and mild reaction conditions. Transition-metal-catalyzed cross-coupling reactions have emerged as particularly effective tools for constructing the benzothiazole core efficiently. These advances have not only streamlined production but also opened avenues for generating libraries of analogs for high-throughput screening.

Future directions in the study of 1-(4-chloro-1,3-benzothiazol-2-ylationzetidin)-3-Ol include exploring its role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Preliminary evidence suggests that benzothiazole derivatives can inhibit beta-secretase activity—a key enzyme involved in amyloid-beta peptide formation—and may thus slow disease progression. Additionally, modifications aimed at improving blood-brain barrier penetration could enhance therapeutic efficacy if these compounds are developed into treatments for central nervous system disorders.

The versatility of 1-(4-chloro-l,l-threathizol)-2-ylationzetidine)-30l as a pharmacophore underscores its importance in modern drug discovery programs. Its ability to interact with multiple biological targets while maintaining structural integrity makes it an attractive candidate for developing dual-action or multi-target drugs—a strategy increasingly favored in contemporary pharmaceutical research due to its potential for synergistic effects and reduced side effects compared to single-target agents.